![molecular formula C19H18ClN3O B2511265 [3-(6-chloro-3-pyridazinyl)-1H-indol-1-yl](cyclohexyl)methanone CAS No. 439093-77-3](/img/structure/B2511265.png)
[3-(6-chloro-3-pyridazinyl)-1H-indol-1-yl](cyclohexyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(6-chloro-3-pyridazinyl)-1H-indol-1-ylmethanone” is a chemical compound with the molecular formula C19H18ClN3O . It has a molecular weight of 339.82 .
Molecular Structure Analysis
The InChI code for the compound is1S/C12H8ClN3/c13-12-6-5-11(15-16-12)9-7-14-10-4-2-1-3-8(9)10/h1-7,14H
. This code provides a specific description of the compound’s molecular structure. Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 564.3±40.0 °C and a predicted density of 1.35±0.1 g/cm3 . Its pKa is predicted to be 0.44±0.10 .Scientific Research Applications
- Researchers have explored the antiviral potential of this compound. Specifically, pyridazine-fused chromones derived from it have shown promising activity against human coronavirus OC43 (HCoV-OC43). These compounds exhibit higher safety profiles compared to the reference drug Arbidol .
- Some derivatives of 6-(4-carboxymethyl-oxyphenyl)-4,5-dihydro-3(2H)-pyridazinone have exhibited vasodilatory effects. For instance, pimobendan normalized cardiac output and demonstrated positive inotropic actions during congestive heart failure (CHF) .
- The intermolecular chromone annulation reaction involving aryldiazonium salts represents a novel synthetic strategy. Researchers study this reaction for its efficiency and versatility in constructing pyridazine-fused chromones and 3-pyridazinyl chromones .
Antiviral Activity
Cardiovascular Research
Synthetic Methodology
properties
IUPAC Name |
[3-(6-chloropyridazin-3-yl)indol-1-yl]-cyclohexylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O/c20-18-11-10-16(21-22-18)15-12-23(17-9-5-4-8-14(15)17)19(24)13-6-2-1-3-7-13/h4-5,8-13H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSQPWTHSNPRQLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)N2C=C(C3=CC=CC=C32)C4=NN=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(6-chloro-3-pyridazinyl)-1H-indol-1-yl](cyclohexyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.